N-cyclohexyl-7-methyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide

• IUPAC Name: N-cyclohexyl-7-methyl-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• InChI: InChI=1S/C18H19N3O2S2/c1-10-7-8-13-12(9-10)16(22)20-15-14(25-18(24)21(13)15)17(23)19-11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H,19,23)(H,20,22)
• InChI Key: BEEYAOYLMMRUBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N3C(=C(SC3=S)C(=O)NC4CCCCC4)NC2=O
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol
• CAS No.: 1111025-85-4

Description

N-cyclohexyl-7-methyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

N-cyclohexyl-7-methyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide and its derivatives have demonstrated promising antimicrobial and antifungal activities. The synthesis of these compounds involved a multi-component condensation process, which led to the creation of new heterocyclic systems. These compounds were then tested for their antimicrobial and fungicidal activities, showing significant potential in this field (Parkhomenko et al., 2006).

Biologically Active Objects

These compounds, particularly oxo- and thio-substituted quinazolines, have been identified as biologically active objects. Their condensed analogs, such as thiazoloquinazolines, exhibit antioxidant, antimicrobial, and antitumor activities. The research focused on developing effective synthesis methods for these compounds and exploring their pharmacological actions. This includes studying reactions like electrophilic intramolecular cyclization to create diverse biologically active substances (Kut et al., 2021).

Anticonvulsant and Anti-Monoamine-Oxidase Activities

These compounds have also been studied for their potential anticonvulsant and anti-monoamine-oxidase activities. This involves the synthesis of benzo[h]quinazolines and exploration of their biological activities. The findings suggest potential applications in treating neurological disorders and mood imbalances (Grigoryan et al., 2017).

Antimicrobial Activity of Hydrochlorides

Another area of interest is the antimicrobial activity of certain hydrochlorides derived from these compounds. The reaction processes leading to these derivatives have been explored, and some synthesized compounds exhibited notable antimicrobial properties (Gein et al., 2015).

Synthesis and Chemical Properties

The synthesis and chemical properties of these compounds have also been a significant area of research. This includes studying various synthetic routes and the resultant compounds' structural and chemical characteristics. The focus has been on exploring their potential in developing new pharmaceuticals and biologically active substances (Ivachtchenko et al., 2003).